![molecular formula C16H24FN3O2S B500258 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine CAS No. 879053-71-1](/img/structure/B500258.png)
1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine, also known as MP-10, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in 2004 by a team of researchers led by David E. Nichols at Purdue University. MP-10 has been studied extensively for its potential as a therapeutic agent for various neurological and psychiatric disorders.
Mechanism of Action
The exact mechanism of action of 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT2A receptor, which results in the modulation of the activity of other neurotransmitter systems, including dopamine and glutamate. This modulation is thought to be responsible for the therapeutic effects of 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine.
Biochemical and Physiological Effects
1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and glutamate in the prefrontal cortex, which is involved in the regulation of mood, cognition, and perception. 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine has also been shown to increase the activity of the default mode network, which is involved in self-referential thinking and social cognition.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine in lab experiments is its high affinity and selectivity for the serotonin 5-HT2A receptor. This allows for the specific modulation of this receptor, which can help to elucidate its role in various neurological and psychiatric disorders. However, one limitation of using 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine is its potential for off-target effects, as it has been shown to have activity at other serotonin receptors.
Future Directions
There are several future directions for the study of 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine. One direction is the development of more selective and potent compounds that target the serotonin 5-HT2A receptor. Another direction is the investigation of the therapeutic potential of 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine for various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Additionally, the study of the mechanism of action of 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine and its effects on other neurotransmitter systems could provide insights into the underlying pathophysiology of these disorders.
Synthesis Methods
The synthesis of 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine involves a multi-step process that begins with the reaction of 2-fluorophenylacetonitrile with 1-(4-methylpiperidin-1-yl)sulfonyl)piperazine in the presence of a base. This reaction yields the intermediate 1-(2-fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine. The intermediate is then subjected to a series of purification steps to obtain the final product, 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine.
Scientific Research Applications
1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine has been studied for its potential as a therapeutic agent for various neurological and psychiatric disorders. It has been shown to have high affinity and selectivity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine has also been shown to have activity at other serotonin receptors, including 5-HT2C and 5-HT7.
properties
IUPAC Name |
1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24FN3O2S/c1-14-6-8-19(9-7-14)23(21,22)20-12-10-18(11-13-20)16-5-3-2-4-15(16)17/h2-5,14H,6-13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFPSNGQSCGUBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.